Cas no 62384-33-2 (Phenol, 4-chloro-2-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-)

• Product Name: Phenol, 4-chloro-2-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-
• CAS No: 62384-33-2
• MF: C₁₇H₁₉ClO₂
• MW: 290.784564256668
• CID: 446746
• PubChem ID: 12338550
• Update Time: 2025-04-19

Phenol, 4-chloro-2-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-
• 4-tert-butyl-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol
• 2-[(5-tert-Butyl-2-hydroxyphenyl)methyl]-4-chlorophenol
• 62384-33-2
• DTXSID60491677

• Inchi： 1S/C17H19ClO2/c1-17(2,3)13-4-6-15(19)11(9-13)8-12-10-14(18)5-7-16(12)20/h4-7,9-10,19-20H,8H2,1-3H3
• InChI Key： LCMMTIKNODHBKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1=C(C=CC(=C1)C(C)(C)C)O)O

Computed Properties

• Exact Mass: 290.10747
• Monoisotopic Mass: 290.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46